Cas no 1779983-34-4 (2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid)

• Product Name: 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid
• CAS No: 1779983-34-4
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5701151
• PubChem ID: 82412092
• Update Time: 2025-10-24

2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazoleacetic acid, α,α-dimethyl-
• 2-(Isothiazol-3-yl)-2-methylpropanoic acid
• 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid

• Inchi： 1S/C7H9NO2S/c1-7(2,6(9)10)5-3-4-11-8-5/h3-4H,1-2H3,(H,9,10)
• InChI Key： BMQFZUBFEALRJE-UHFFFAOYSA-N
• SMILES： C(C1=NSC=C1)(C)(C)C(=O)O

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 222.7±22.0 °C(Predicted)
• pka: 4.60±0.24(Predicted)

Additional information on 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid

2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid (CAS No. 1779983-34-4): An Overview

2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid (CAS No. 1779983-34-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MTPA, is characterized by its unique structural features, which include a thiazole ring and a substituted propanoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas.

The chemical structure of 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid is defined by its molecular formula, C₈H₉NO₂S, and its molecular weight of 187.22 g/mol. The presence of the thiazole ring and the carboxylic acid group imparts specific chemical and biological properties to this compound, making it a valuable candidate for drug development.

In recent years, 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid has been the subject of extensive research due to its potential as a bioactive molecule. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of MTPA to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that MTPA could be a promising lead compound for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid has also shown potential in cancer research. A recent study in the European Journal of Medicinal Chemistry demonstrated that MTPA can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found that MTPA can inhibit the activation of the PI3K/AKT pathway, which is often dysregulated in various types of cancer. This mechanism of action makes MTPA an attractive candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that MTPA exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. Additionally, preclinical studies have demonstrated that MTPA has low toxicity and does not cause significant side effects at therapeutic doses.

In terms of synthetic methods, several approaches have been developed to synthesize 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid. One common method involves the reaction of 3-bromothiazole with methyl magnesium bromide followed by carboxylation with carbon dioxide. Another approach involves the condensation of 3-thiazolecarbaldehyde with acetone and subsequent oxidation to form the carboxylic acid. These synthetic routes provide chemists with flexible options to produce high-purity MTPA for research and development purposes.

The potential applications of 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing novel functional materials with unique properties. For example, researchers have investigated the use of MTPA-based polymers as biodegradable materials for tissue engineering and drug delivery systems.

In conclusion, 2-Methyl-2-(1,2-thiazol-3-yl)propanoic acid (MTPA), with its CAS number 1779983-34-4, is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that MTPA will play an increasingly important role in advancing our understanding and treatment of various diseases.